Cas no 117760-87-9 (Benzoic acid, 4,4'-[2,6-pyridinediylbis(oxy)]bis- (9CI))

• Product Name: Benzoic acid, 4,4'-[2,6-pyridinediylbis(oxy)]bis- (9CI)
• CAS No: 117760-87-9
• MF: C₁₉H₁₃NO₆
• MW: 351.309625387192
• CID: 3660482
• PubChem ID: 14344248
• Update Time: 2025-04-22

Benzoic acid, 4,4'-[2,6-pyridinediylbis(oxy)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-[2,6-pyridinediylbis(oxy)]bis- (9CI)
• 4,4'-(pyridine-2,6-diylbis(oxy))dibenzoic acid
• 117760-87-9
• SCHEMBL10615184

• Inchi： 1S/C19H13NO6/c21-18(22)12-4-8-14(9-5-12)25-16-2-1-3-17(20-16)26-15-10-6-13(7-11-15)19(23)24/h1-11H,(H,21,22)(H,23,24)
• InChI Key： UBHQPKMYKDWELO-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(C=C2)C(O)=O)=NC(OC2=CC=C(C=C2)C(O)=O)=CC=C1

Computed Properties

• Exact Mass: 351.07428713Da
• Monoisotopic Mass: 351.07428713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106Ų